Quinolinepropionic acid, 1,2,3,4-tetrahydro-
Cat. No. B3058766
M. Wt: 205.25 g/mol
InChI Key: BHSFGROFSZRPCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09250249B2
Procedure details
A mixture of 1,2,3,4-tetrahydroquinoline (3.0 g, 22.5 mmol) and methylacrylate (3.88 g, 45.1 mmol) in glacial acetic acid (15 mL) was refluxed for 16 hours. Volatiles were then removed in the rotary evaporator and the residue thus obtained was co-evaporated with methanol (3×20 mL) and then dissolved in 15 mL methanol. To this mixture, an aqueous solution of LiOH (1.9 g, 45 mmol, 15 mL) was added and combined mixture was stirred at room temperature for 2 hours. Reaction mixture was made acidic with conc. HCl (pH˜2) and extracted with ethyl acetate (2×50 mL). The combined organic layers were washed with water (2×100 mL) and brine (2×100 mL) and dried over MgSO4. The solvent was removed under reduced pressure to provide Compound 4 as a dark brown viscous liquid (2.91 g). This product was used without further purification. The structure of Compound 4 is given below:
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.C[O:12][C:13](=[O:16])[CH:14]=[CH2:15].[Li+].[OH-].Cl>C(O)(=O)C.CO>[N:1]1([CH2:15][CH2:14][C:13]([OH:16])=[O:12])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
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|
Type
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reactant
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Smiles
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N1CCCC2=CC=CC=C12
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Name
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|
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Quantity
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3.88 g
|
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Type
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reactant
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Smiles
|
COC(C=C)=O
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Name
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|
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Quantity
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15 mL
|
|
Type
|
solvent
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Smiles
|
C(C)(=O)O
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Step Two
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Name
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|
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Quantity
|
15 mL
|
|
Type
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reactant
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|
Smiles
|
[Li+].[OH-]
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
Cl
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Step Four
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Name
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|
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Quantity
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15 mL
|
|
Type
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solvent
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Smiles
|
CO
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Step Five
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Name
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|
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Quantity
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20 mL
|
|
Type
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solvent
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|
Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
|
was stirred at room temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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was refluxed for 16 hours
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Duration
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16 h
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CUSTOM
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Type
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CUSTOM
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|
Details
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Volatiles were then removed in the rotary evaporator
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue thus obtained
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Reaction mixture
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
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extracted with ethyl acetate (2×50 mL)
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WASH
|
Type
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WASH
|
|
Details
|
The combined organic layers were washed with water (2×100 mL) and brine (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed under reduced pressure
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
|
product
|
|
Smiles
|
N1(CCCC2=CC=CC=C12)CCC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.91 g | |
| YIELD: CALCULATEDPERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
